Qingyangshengenin
Qingyangshengenin
Qingyangshengenin is a corticosteroid hormone.
Brand Name:
Vulcanchem
CAS No.:
84745-94-8
VCID:
VC20870296
InChI:
InChI=1S/C28H36O8/c1-16(29)26(33)12-13-28(35)25(26,3)22(36-23(32)17-4-6-19(30)7-5-17)15-21-24(2)10-9-20(31)14-18(24)8-11-27(21,28)34/h4-8,20-22,30-31,33-35H,9-15H2,1-3H3
SMILES:
CC(=O)C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)OC(=O)C5=CC=C(C=C5)O)C)O)O
Molecular Formula:
C28H36O8
Molecular Weight:
500.6 g/mol
Qingyangshengenin
CAS No.: 84745-94-8
Cat. No.: VC20870296
Molecular Formula: C28H36O8
Molecular Weight: 500.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Qingyangshengenin is a corticosteroid hormone. |
|---|---|
| CAS No. | 84745-94-8 |
| Molecular Formula | C28H36O8 |
| Molecular Weight | 500.6 g/mol |
| IUPAC Name | (17-acetyl-3,8,14,17-tetrahydroxy-10,13-dimethyl-1,2,3,4,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-12-yl) 4-hydroxybenzoate |
| Standard InChI | InChI=1S/C28H36O8/c1-16(29)26(33)12-13-28(35)25(26,3)22(36-23(32)17-4-6-19(30)7-5-17)15-21-24(2)10-9-20(31)14-18(24)8-11-27(21,28)34/h4-8,20-22,30-31,33-35H,9-15H2,1-3H3 |
| Standard InChI Key | IMRGSWAJVVVYOW-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)[C@@]1(CC[C@]2([C@@]1([C@@H](C[C@H]3[C@]2(CC=C4[C@@]3(CC[C@@H](C4)O)C)O)OC(=O)C5=CC=C(C=C5)O)C)O)O |
| SMILES | CC(=O)C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)OC(=O)C5=CC=C(C=C5)O)C)O)O |
| Canonical SMILES | CC(=O)C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)OC(=O)C5=CC=C(C=C5)O)C)O)O |
| Appearance | Cryst. |
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